3-nitrophenyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside

• IUPAC Name: [5-acetamido-3,4-diacetyloxy-6-(3-nitrophenoxy)oxan-2-yl]methyl acetate
• InChI: InChI=1S/C20H24N2O11/c1-10(23)21-17-19(31-13(4)26)18(30-12(3)25)16(9-29-11(2)24)33-20(17)32-15-7-5-6-14(8-15)22(27)28/h5-8,16-20H,9H2,1-4H3,(H,21,23)
• InChI Key: ILEVPXNXDNEOOE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=CC(=C2)[N+](=O)[O-])COC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C20H24N2O11
• Molecular Weight: 468.4 g/mol

Description

3-nitrophenyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside, also known as PNP-GlcNAc, is a synthetic substrate used in biochemical research to measure the activity of enzymes that cleave N-acetylglucosamine (GlcNAc) from other molecules. This compound has been used extensively to study the activity of enzymes such as chitinases, lysozymes, and glycosidases.

Mechanism of Action

Target of Action

It is described as a linker that incorporates the tlr4 inhibitor tlr4-in-c34 . TLR4, or Toll-like receptor 4, is a protein that plays a vital role in the immune system, recognizing pathogens and activating immune responses.

Mode of Action

Given its description as a linker incorporating a TLR4 inhibitor, it may interact with TLR4 receptors, potentially inhibiting their function and thus modulating immune responses .

Biochemical Pathways

Given its potential interaction with tlr4, it may influence pathways related to immune response, inflammation, and pathogen recognition .

Result of Action

As a potential TLR4 inhibitor, it may modulate immune responses, potentially reducing inflammation and altering the body’s response to pathogens .

Advantages and Limitations for Lab Experiments

One advantage of 3-nitrophenyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside is that it is a stable compound that can be stored for long periods of time. It is also relatively inexpensive and easy to synthesize. However, one limitation of this compound is that it is not a natural substrate for any known enzyme. Therefore, the activity of an enzyme on this compound may not necessarily reflect its activity on a natural substrate. In addition, this compound is not useful for studying enzymes that cleave GlcNAc from the reducing end of a sugar molecule.

Future Directions

There are several future directions for research involving 3-nitrophenyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside. One area of research is the development of new substrates that more closely mimic natural substrates for enzymes that cleave GlcNAc. Another area of research is the development of new assays that can measure the activity of enzymes that cleave GlcNAc in vivo. Finally, this compound could be used to study the activity of enzymes involved in diseases such as cancer and inflammation, which are known to involve changes in the glycosylation of proteins.

Scientific Research Applications

3-nitrophenyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside is widely used in biochemical research to measure the activity of enzymes that cleave GlcNAc from other molecules. This compound is particularly useful for studying the activity of chitinases, which are enzymes that break down chitin, a polymer of GlcNAc found in the exoskeletons of insects and crustaceans. This compound is also used to study the activity of lysozymes, which are enzymes that break down bacterial cell walls that contain GlcNAc. In addition, this compound is used to study the activity of glycosidases, which are enzymes that break down complex carbohydrates.